Cas no 956576-75-3 (1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 956576-75-3
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• MDL: MFCD09971967
• CID: 4723232
• Update Time: 2025-05-25

1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-[(4-isothiocyanatophenyl)sulfonyl]-2-methyl-1,2,3,4-tetrahydroquinoline
• BBL037682
• STK502622
• 1-(4-isothiocyanatobenzenesulfonyl)-2-methyl-3,4-dihydro-2H-quinoline
• 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline

• MDL： MFCD09971967
• Inchi： 1S/C17H16N2O2S2/c1-13-6-7-14-4-2-3-5-17(14)19(13)23(20,21)16-10-8-15(9-11-16)18-12-22/h2-5,8-11,13H,6-7H2,1H3
• InChI Key： TUEPVZRQWTUJEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N=C=S)(N1C2C=CC=CC=2CCC1C)(=O)=O

Computed Properties

• Exact Mass: 344.065
• Monoisotopic Mass: 344.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 956576-75-3)

1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 956576-75-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique isothiocyanate and sulfonyl functional groups, serves as a versatile intermediate in the synthesis of pharmacologically active molecules. Its structural complexity and reactivity make it a valuable tool for researchers exploring novel drug candidates and bioconjugation techniques.

The growing interest in 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline is closely tied to its potential applications in targeted drug delivery and proteomics. With the rise of precision medicine, scientists are increasingly focusing on compounds that can selectively modify biomolecules, such as proteins and enzymes, to study their functions or develop therapeutics. The isothiocyanate group in this compound is particularly noteworthy, as it reacts efficiently with primary amines, enabling the labeling of biomolecules for imaging or therapeutic purposes.

In recent years, the demand for high-purity chemical intermediates like CAS No. 956576-75-3 has surged, driven by advancements in cancer research and immunotherapy. Researchers are exploring its utility in designing small-molecule inhibitors and bioconjugates, which are critical for understanding disease mechanisms and developing next-generation treatments. Additionally, its compatibility with click chemistry and other modern synthetic methodologies enhances its appeal in drug discovery pipelines.

From a synthetic chemistry perspective, 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline exemplifies the convergence of heterocyclic chemistry and sulfonamide derivatives. The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, often associated with bioactive molecules exhibiting anti-inflammatory or central nervous system (CNS) activity. When combined with the isothiocyanate moiety, this compound opens new avenues for designing covalent inhibitors, which are gaining traction in the treatment of resistant diseases.

Another area of interest is the compound's role in chemical biology and probe development. Scientists frequently search for tools to map protein interactions or monitor enzymatic activity in real time. The reactivity of CAS No. 956576-75-3 makes it suitable for creating activity-based probes (ABPs), which are indispensable for studying enzyme kinetics and post-translational modifications. This aligns with the broader trend of integrating chemical tools with omics technologies to unravel complex biological networks.

Quality and synthetic reproducibility are critical considerations for researchers working with 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline. As the pharmaceutical industry emphasizes green chemistry and sustainable synthesis, optimizing the production of this compound with minimal environmental impact is a key focus. Innovations in catalytic methods and solvent-free reactions are being explored to enhance its scalability and purity, addressing the needs of both academia and industry.

In summary, 1-(4-Isothiocyanatophenyl)sulfonyl-2-methyl-1,2,3,4-tetrahydroquinoline (CAS No. 956576-75-3) represents a multifaceted compound with broad applicability in drug development, chemical biology, and bioconjugation. Its unique structural features and reactivity profile position it as a valuable asset for researchers tackling challenges in personalized medicine and therapeutic innovation. As scientific inquiries evolve, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design and translational research.